Cas no 94169-62-7 (Methyl 3,5-diisopropoxybenzoate)

Methyl 3,5-diisopropoxybenzoate Properties

Names and Identifiers

• Methyl 3,5-diisopropoxybenzoate
• 3,5-bis(1-methylethoxy)Benzoic acid methyl ester
• 3,5-DIISOPROPOXY-BENZOIC ACID METHYL ESTER
• Benzoic acid,3,5-bis(1-methylethoxy)-, methyl ester
• methyl 3,5-di(propan-2-yloxy)benzoate
• METHYL 3,5-DIISOPROPYLOXYBENZOATE
• methyl 3,5-di-isopropoxybenzoate
• TS-00804
• SCHEMBL1107694
• CS-0325690
• AKOS015888783
• MFCD08703610
• methyl 3,5-bis(propan-2-yloxy)benzoate
• Methyl 3,5-bis[(propan-2-yl)oxy]benzoate
• 94169-62-7
• DTXSID90651762
• FT-0651997
• IENVJGGBZFULPX-UHFFFAOYSA-N
• Benzoic acid,3,5-bis(1-methylethoxy)-,methyl ester
• A844857
• +Expand

• MDL： MFCD08703610
• InChIKey： IENVJGGBZFULPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O4/c1-9(2)17-12-6-11(14(15)16-5)7-13(8-12)18-10(3)4/h6-10H,1-5H3
• SMILES： CC(C)OC1=CC(=CC(=C1)C(=O)OC)OC(C)C

Computed Properties

• Exact Mass: 252.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 252.136
• Heavy Atom Count: 18
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• LogP: 3.04760
• PSA: 44.76000
• Boiling Point: 344.2±22.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 148.8±22.4 °C
• Density: 1.0±0.1 g/cm3

Methyl 3,5-diisopropoxybenzoate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methyl 3,5-diisopropoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%